1-(2-Bromoethyl)-2-methylpyrrolidine

• Molecular Formula: C7H14BrN
• Molecular Weight: 192.10 g/mol
• IUPAC Name: 1-(2-bromoethyl)-2-methylpyrrolidine
• InChI: InChI=1S/C7H14BrN/c1-7-3-2-5-9(7)6-4-8/h7H,2-6H2,1H3
• InChI Key: UTEBFAMIFILCTE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN1CCBr

Description

1-(2-Bromoethyl)-2-methylpyrrolidine is a brominated pyrrolidine derivative featuring a 2-methyl substituent on the pyrrolidine ring and a bromoethyl chain at the 1-position. This compound is primarily utilized in pharmaceutical and fine chemical synthesis due to its reactivity as an alkylating agent. The bromoethyl group serves as a versatile leaving group, enabling nucleophilic substitution reactions, while the methyl substituent influences steric and electronic properties .

Synthetically, it can be prepared via alkylation of 2-methylpyrrolidine with 1,2-dibromoethane or through stepwise reactions involving bromoethanol intermediates, as demonstrated in analogous pyridinium salt syntheses . Current applications include its role as a precursor in drug development, particularly for antileishmanial agents and other bioactive molecules .

Comparison with Similar Compounds

Table 1: Key Structural Features and Molecular Formulas

Compound Name	Molecular Formula	Key Structural Features
1-(2-Bromoethyl)-2-methylpyrrolidine	C₇H₁₄BrN	Pyrrolidine with 2-methyl and bromoethyl
3-(4-Bromophenyl)-1-methylpyrrolidine	C₁₁H₁₄BrN	4-Bromophenyl substituent on pyrrolidine
1-(2-Bromoethyl)pyrrolidine hydrobromide	C₆H₁₁BrN·HBr	Pyrrolidine with bromoethyl (no methyl)
1-(2-Bromoethyl)pyrrolidine-2,5-dione	C₆H₈BrNO₂	Pyrrolidine dione with bromoethyl
1-(2-(4-Bromo-2-chlorophenoxy)ethyl)pyrrolidine	C₁₂H₁₅BrClNO	Phenoxyethyl linker with bromo and chloro
(2S)-1-(3-chloropropyl)-2-methylpyrrolidine	C₈H₁₆ClN	Chloropropyl chain instead of bromoethyl

Key Observations:

• Aromatic vs.
• Functional Group Diversity: The pyrrolidine dione derivative (1-(2-bromoethyl)pyrrolidine-2,5-dione) introduces ketone groups, lowering basicity (pKa ~ -1.60) and increasing hydrogen-bonding capacity compared to the non-ketonic target compound .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Melting Point (°C)	Boiling Point (°C)	Density (g/cm³)	Solubility
1-(2-Bromoethyl)-2-methylpyrrolidine	Not reported	Not reported	~1.3 (predicted)	Organic solvents
1-(2-Bromoethyl)pyrrolidine-2,5-dione	56–60	150 (6 Torr)	1.667	Ethanol, DCM
1-(2-Bromoethyl)pyrrolidine hydrobromide	Not reported	Not reported	Not reported	Water, methanol

• Thermal Stability : The dione derivative’s higher melting point (56–60°C) reflects crystalline packing stabilized by hydrogen bonding, absent in the target compound .
• Solubility: Hydrobromide salts (e.g., 1-(2-Bromoethyl)pyrrolidine hydrobromide) exhibit improved aqueous solubility due to ionic character, whereas the neutral target compound is more soluble in non-polar solvents .

Table 3: Hazard Comparisons

Compound Name	GHS Classification	Key Risks
1-(2-Bromoethyl)-2-methylpyrrolidine	Not classified (no data)	Potential irritant
1-(1-Butyn-1-yl)-2-methylpyrrolidine	H302, H315, H319, H335	Acute toxicity, irritation
1-(2-Bromoethyl)pyrrolidine-2,5-dione	Not classified	Stable under inert gas

• Toxicity : Alkyne-substituted pyrrolidines (e.g., 1-(1-Butyn-1-yl)-2-methylpyrrolidine) show higher acute toxicity (Oral LD₅₀ ~300 mg/kg) compared to bromoethyl derivatives, which lack explicit hazard data .